N-[2-[(1,3-benzodioxol-5-ylmethylamino)-oxomethyl]phenyl]-2-ethoxy-3-pyridinecarboxamide

• Molecular Formula: C23H21N3O5
• Molecular Weight: 419.4 g/mol
• IUPAC Name: N-[2-(1,3-benzodioxol-5-ylmethylcarbamoyl)phenyl]-2-ethoxypyridine-3-carboxamide
• InChI: InChI=1S/C23H21N3O5/c1-2-29-23-17(7-5-11-24-23)22(28)26-18-8-4-3-6-16(18)21(27)25-13-15-9-10-19-20(12-15)31-14-30-19/h3-12H,2,13-14H2,1H3,(H,25,27)(H,26,28)
• InChI Key: SZJTUBRODALIQW-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC=N1)C(=O)NC2=CC=CC=C2C(=O)NCC3=CC4=C(C=C3)OCO4

Description

N-[2-[(1,3-benzodioxol-5-ylmethylamino)-oxomethyl]phenyl]-2-ethoxy-3-pyridinecarboxamide is an aromatic amide.

Scientific Research Applications

Antiallergic Applications

Research into antiallergic agents led to the development of N-(1H-tetrazol-5-yl)-6-phenyl-2-pyridinecarboxamides, a series demonstrating significant antiallergic activity. One such compound showed potency 85 times greater than disodium cromoglycate, a known antiallergic agent (Honma et al., 1983).

Peroxisome Proliferator-Activated Receptor Gamma Agonists

A series of N-2-benzoylphenyl-L-tyrosine derivatives, including related compounds, have been explored as peroxisome proliferator-activated receptor gamma (PPARgamma) agonists. These compounds exhibit antidiabetic activity in rodent models, highlighting their therapeutic potential in metabolic disorders (Cobb et al., 1998).

Synthesis of Pharmacologically Interesting Derivatives

Synthesis of new 1H-1-pyrrolylcarboxamides, which include structurally related compounds, has been a topic of interest due to their potential pharmacological applications. These compounds have been synthesized and characterized, indicating their relevance in drug development (Bijev et al., 2003).

Nickel Complex Synthesis and Polymerization Catalysis

Pyridinecarboxamidato-Nickel(II) complexes, closely related to the specified compound, have been synthesized and characterized for their reactivity toward ethylene, demonstrating potential as ethylene polymerization catalysts (Lee et al., 2001).

Impurities in Antidiabetic Drugs

Research involving the identification and synthesis of impurities in antidiabetic drugs like Repaglinide has led to the discovery of compounds structurally similar to the specified chemical. This research is crucial for ensuring the purity and safety of pharmaceutical products (Kancherla et al., 2018).

Endothelin Receptor Antagonism

Studies on endothelin receptor antagonists have utilized benzodioxole derivatives for developing potent antagonists like A-127722, which have significant binding affinities and potential therapeutic applications (Tasker et al., 1997).

Analysis of Imatinib Mesylate and Related Substances

Nonaqueous capillary electrophoresis of imatinib mesylate and related substances, including compounds similar to the queried chemical, has been a focus to optimize quality control measures in pharmaceuticals (Ye et al., 2012).